Cas no 1607294-40-5 (5-({(4-methylphenyl)methyl(prop-2-yn-1-yl)amino}methyl)furan-2-ylmethanol)

• Product Name: 5-({(4-methylphenyl)methyl(prop-2-yn-1-yl)amino}methyl)furan-2-ylmethanol
• CAS No: 1607294-40-5
• MF: C₁₇H₁₉NO₂
• MW: 269.338264703751
• CID: 6201751
• PubChem ID: 84594163
• Update Time: 2025-06-13

5-({(4-methylphenyl)methyl(prop-2-yn-1-yl)amino}methyl)furan-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-({(4-methylphenyl)methyl(prop-2-yn-1-yl)amino}methyl)furan-2-ylmethanol
• AKOS016979874
• Z1566920664
• 1607294-40-5
• [5-({[(4-METHYLPHENYL)METHYL](PROP-2-YN-1-YL)AMINO}METHYL)FURAN-2-YL]METHANOL
• EN300-26623151
• [5-[[(4-Methylphenyl)methyl-prop-2-ynylamino]methyl]furan-2-yl]methanol

• Inchi： 1S/C17H19NO2/c1-3-10-18(11-15-6-4-14(2)5-7-15)12-16-8-9-17(13-19)20-16/h1,4-9,19H,10-13H2,2H3
• InChI Key： BEZNBYGICQHAPT-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC=C1CN(CC#C)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 269.141578849g/mol
• Monoisotopic Mass: 269.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 5-({(4-methylphenyl)methyl(prop-2-yn-1-yl)amino}methyl)furan-2-ylmethanol

Comprehensive Overview of 5-({(4-methylphenyl)methyl(prop-2-yn-1-yl)amino}methyl)furan-2-ylmethanol (CAS No. 1607294-40-5)

The compound 5-({(4-methylphenyl)methyl(prop-2-yn-1-yl)amino}methyl)furan-2-ylmethanol (CAS No. 1607294-40-5) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while also addressing frequently searched questions and trending topics in the field.

From a structural perspective, 5-({(4-methylphenyl)methyl(prop-2-yn-1-yl)amino}methyl)furan-2-ylmethanol features a furan ring core substituted with a hydroxymethyl group at the 2-position and a complex amino-methyl moiety at the 5-position. The presence of both furan and propargyl groups in its architecture makes it particularly interesting for researchers exploring click chemistry applications or bioactive molecule design. The 4-methylphenyl (p-tolyl) group adds lipophilic character, which is often desirable in drug discovery programs targeting membrane-associated proteins.

Recent literature searches reveal growing interest in how this compound's molecular scaffold might interact with biological systems. Many researchers are investigating whether the furan methanol derivative exhibits any enzyme inhibitory properties or could serve as a building block for more complex therapeutic agents. The propargylamine functionality, in particular, has shown promise in neurological applications in related compounds, though specific studies on 1607294-40-5 remain limited.

Synthetic approaches to 5-({(4-methylphenyl)methyl(prop-2-yn-1-yl)amino}methyl)furan-2-ylmethanol typically involve multi-step organic transformations. A common route begins with the protection of 5-formylfurfuryl alcohol, followed by reductive amination with N-propargyl-p-toluidine. The development of more efficient synthetic protocols for this compound remains an active area of research, with many chemists exploring catalytic methods and green chemistry alternatives to traditional approaches.

In material science applications, the furan-propargyl hybrid structure of this compound offers intriguing possibilities for polymer chemistry. The furan ring can participate in Diels-Alder reactions, while the propargyl group enables copper-catalyzed azide-alkyne cycloadditions (CuAAC), making this molecule a potential dual-functional monomer for creating novel polymeric materials with tailored properties.

Analytical characterization of CAS No. 1607294-40-5 typically involves a combination of techniques including NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and infrared spectroscopy. The compound's purity is often assessed via HPLC or GC analysis, with particular attention to potential byproducts from the synthetic process. Recent advancements in analytical chemistry have enabled more precise characterization of such complex molecules.

From a safety and handling perspective, while 5-({(4-methylphenyl)methyl(prop-2-yn-1-yl)amino}methyl)furan-2-ylmethanol is not classified as hazardous under current regulations, standard laboratory precautions should be observed when working with this compound. Proper personal protective equipment (PPE) including gloves and eye protection is recommended, along with adequate ventilation when handling powdered forms of the substance.

The commercial availability of 1607294-40-5 has increased in recent years, with several specialty chemical suppliers now offering this compound in research quantities. Pricing varies significantly based on purity and scale, reflecting the complex synthesis required to produce it. Researchers often inquire about bulk synthesis options or custom modifications of this scaffold for specific applications.

Looking to the future, the scientific community continues to explore novel applications for 5-({(4-methylphenyl)methyl(prop-2-yn-1-yl)amino}methyl)furan-2-ylmethanol. Areas of particular interest include its potential as a pharmacophore in medicinal chemistry, its utility in polymer crosslinking applications, and its possible role in catalysis as a ligand or precursor. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this compound's full potential will undoubtedly expand.

For researchers considering working with CAS No. 1607294-40-5, it's advisable to review the latest literature and patent filings, as new discoveries about this compound's properties and applications are regularly being published. The unique combination of furan alcohol and propargylamine functionalities in a single molecule continues to make this an intriguing subject for scientific investigation across multiple disciplines.